2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid

• CAS No.: 6308-29-8
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 2-butylsulfanyl-6-oxo-1H-pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H12N2O3S/c1-2-3-4-15-9-10-6(8(13)14)5-7(12)11-9/h5H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key: NUBJVMLEUWMEQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC(=CC(=O)N1)C(=O)O

Description

2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid is a heterocyclic compound with a pyrimidine ring structure. This compound is of interest due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science. The presence of both a carboxylic acid group and a butylthio substituent makes it a versatile molecule for chemical modifications and reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid typically involves the formation of the pyrimidine ring followed by the introduction of the butylthio group. One common method is the cyclization of appropriate precursors under acidic or basic conditions. For example, starting from a suitable β-keto ester and thiourea, the pyrimidine ring can be formed through a condensation reaction. The butylthio group can then be introduced via a nucleophilic substitution reaction using butylthiol.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalysts, controlled temperature, and pressure conditions, as well as purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: 2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The butylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the pyrimidine ring can be reduced to form the corresponding alcohol.

Substitution: The carboxylic acid group can participate in esterification or amidation reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used for oxidation reactions.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Esterification can be carried out using alcohols in the presence of acid catalysts, while amidation can be achieved using amines and coupling agents like EDCI or DCC.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Esters or amides.

Scientific Research Applications

2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and as a ligand in biochemical assays.

Industry: It can be used in the synthesis of materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing substrate access. The molecular targets and pathways involved would vary based on the enzyme or receptor being targeted. For example, it could inhibit a key enzyme in a metabolic pathway, thereby affecting the overall biochemical process.

Comparison with Similar Compounds

• 2-(methylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid
• 2-(ethylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid
• 2-(propylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid

Comparison: Compared to its analogs with shorter alkylthio groups, 2-(butylthio)-4-oxo-1H-pyrimidine-6-carboxylic acid may exhibit different physical and chemical properties, such as solubility and reactivity. The longer butylthio group can influence the compound’s lipophilicity, potentially affecting its biological activity and interaction with target molecules. This uniqueness can be leveraged in designing compounds with specific desired properties for various applications.